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Authored by: A Senior Application Scientist
Abstract: This technical guide provides a comprehensive overview of the chemical and physical

properties of [3-(Morpholinomethyl)phenyl]methanol, a versatile building block in medicinal

chemistry. The guide details its synthesis, spectroscopic profile, and key safety considerations.

With a focus on practical application, this document is intended to support researchers in the

effective utilization of this compound in drug discovery and development programs. The

morpholine moiety is a privileged structure in medicinal chemistry, known for improving the

physicochemical and pharmacokinetic properties of drug candidates.[1][2][3] This guide serves

as a technical resource for scientists leveraging morpholine-containing scaffolds.

Physicochemical Properties
[3-(Morpholinomethyl)phenyl]methanol is a solid at room temperature, appearing as an off-

white to light yellow substance.[4] A summary of its key physicochemical properties is
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presented in Table 1.

Table 1: Physicochemical Properties of [3-(Morpholinomethyl)phenyl]methanol

Property Value Source(s)

CAS Number 91271-64-6 [5]

Molecular Formula C₁₂H₁₇NO₂ [5]

Molecular Weight 207.27 g/mol [5]

Boiling Point 165 °C [6]

Appearance Solid, off-white to light yellow [4]

Note: The pressure at which the boiling point was measured is not specified in the available

literature.

Synthesis of [3-(Morpholinomethyl)phenyl]methanol
A common and efficient method for the synthesis of [3-(Morpholinomethyl)phenyl]methanol
is the reductive amination of 3-hydroxybenzaldehyde with morpholine. This two-step, one-pot

reaction involves the formation of an intermediate iminium ion, which is then reduced to the

final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://www.researchgate.net/profile/Ozair-Alam-2/publication/331480489_A_review_on_pharmacological_profile_of_Morpholine_derivatives/links/648aeeb07fcc811dcdcf3d1f/A-review-on-pharmacological-profile-of-Morpholine-derivatives.pdf
https://pubmed.ncbi.nlm.nih.gov/31978684/
https://pubmed.ncbi.nlm.nih.gov/31978684/
https://www.rsc.org/suppdata/cc/c3/c3cc48810a/c3cc48810a.pdf
https://www.fishersci.ca/shop/products/3-morpholinomethyl-phenyl-methanol-97-thermo-scientific/p-3175826
https://www.fishersci.ca/shop/products/3-morpholinomethyl-phenyl-methanol-97-thermo-scientific/p-3175826
https://www.rsc.org/suppdata/d1/gc/d1gc02449c/d1gc02449c1.pdf
https://www.benchchem.com/product/b1278151/docs#an-in-depth-technical-guide-to-3-morpholinomethyl-phenyl-methanol
https://www.benchchem.com/product/b1278151/docs#an-in-depth-technical-guide-to-3-morpholinomethyl-phenyl-methanol
https://www.benchchem.com/product/b1278151/docs#an-in-depth-technical-guide-to-3-morpholinomethyl-phenyl-methanol
https://www.benchchem.com/product/b1278151/docs#an-in-depth-technical-guide-to-3-morpholinomethyl-phenyl-methanol
https://www.benchchem.com/product/b1278151?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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